O-(3-aminopropyl)hydroxylamine dihydrochloride
Description
O-(3-aminopropyl)hydroxylamine, with the CAS Number 98532-00-4, is a chemical compound with the molecular weight of 90.13 . Its IUPAC name is 3-(aminooxy)-1-propanamine .
Synthesis Analysis
The synthesis of hydroxylamine, a key component of O-(3-aminopropyl)hydroxylamine dihydrochloride, has been achieved through a plasma-electrochemical cascade pathway (PECP) powered by electricity . This method involves the plasma treatment of ambient air and water to deliver a nitric acid solution, which is then selectively electroreduced to hydroxylamine using a bismuth-based catalyst .Molecular Structure Analysis
The InChI code for O-(3-aminopropyl)hydroxylamine is 1S/C3H10N2O/c4-2-1-3-6-5/h1-5H2 . This indicates that the molecule is composed of 3 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for O-(3-aminopropyl)hydroxylamine dihydrochloride involves the reaction of 3-aminopropylamine with hydroxylamine hydrochloride in the presence of a suitable solvent.", "Starting Materials": [ "3-aminopropylamine", "hydroxylamine hydrochloride", "suitable solvent" ], "Reaction": [ "Dissolve hydroxylamine hydrochloride in a suitable solvent", "Add 3-aminopropylamine to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting precipitate", "Wash the precipitate with a suitable solvent", "Dry the product under vacuum", "Recrystallize the product from a suitable solvent to obtain pure O-(3-aminopropyl)hydroxylamine dihydrochloride" ] } | |
CAS RN |
76028-89-2 |
Product Name |
O-(3-aminopropyl)hydroxylamine dihydrochloride |
Molecular Formula |
C3H12Cl2N2O |
Molecular Weight |
163 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
